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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the use of NKTR-
255, a polymer-conjugated interleukin-15 (IL-15) receptor agonist, in preclinical murine models
of lymphoma. NKTR-255 is designed to stimulate and expand natural killer (NK) cells and
CD8+ T cells, key components of the anti-tumor immune response.

Quantitative Data Summary

The following tables summarize the dosages and experimental parameters for NKTR-255 in
various murine lymphoma models based on preclinical studies.

Table 1: NKTR-255 Dosage and Administration in Murine Lymphoma Models
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Table 2: Experimental Parameters for Murine Lymphoma Models

Parameter

Raji Model

Daudi Model

Cell Line

Raji (human Burkitt's

lymphoma)

Daudi (human Burkitt's

lymphoma)

Mouse Strain

NSG (NOD scid gamma)

SCID (Severe Combined

Immunodeficiency)

Tumor Cell Inoculation 5 x 10”75 cells

1 x 107 cells

Route of Inoculation Intravenous (1V)

Intravenous (1V)

0.8 x 10”6 CD19 CAR T-cells

Combination Therapy
(V)

Daratumumab or Rituximab
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Experimental Protocols

The following are detailed methodologies for key experiments involving NKTR-255 in murine
lymphoma models.

Protocol 1: NKTR-255 in Combination with CD19 CAR T-
Cell Therapy in a Raji Lymphoma Xenograft Model

This protocol is based on a study investigating the synergistic effect of NKTR-255 and CD19
CAR T-cell therapy.[1]

1. Materials:

» Raji cells (CD19-positive human Burkitt's lymphoma cell line)

e NSG mice

e CD19-targeted CAR T-cells

o NKTR-255 (vehicle and formulation details to be optimized by the user)
e Phosphate-buffered saline (PBS)

e Bioluminescence imaging system

2. Animal Model Establishment:

o Culture Raji cells to the required number.

e On Day -7, intravenously inject 5 x 1075 Raiji cells in a sterile PBS solution into each NSG

mouse.
3. Treatment Administration:
e On Day 0, administer a subtherapeutic dose of 0.8 x 1076 CD19 CAR T-cells intravenously.

o Prepare NKTR-255 solution at the desired concentration.
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Administer NKTR-255 weekly via an appropriate route (e.g., subcutaneous or intravenous
injection). To determine the optimal timing, treatment can be initiated on Day -1, Day 7, or
Day 14 relative to CAR T-cell infusion.[1]

4. Monitoring and Endpoints:

Monitor tumor burden regularly using bioluminescence imaging.

Record animal survival and body weight.

At defined time points, blood and tissue samples can be collected to analyze CAR T-cell
numbers, persistence, and activation status (e.g., Ki-67 expression) by flow cytometry.[1]

Protocol 2: NKTR-255 in Combination with Monoclonal
Antibodies in a Daudi Lymphoma Xenograft Model

This protocol describes the evaluation of NKTR-255 in combination with anti-CD38
(daratumumab) or anti-CD20 (rituximab) antibodies.

1. Materials:

» Daudi cells (CD38 and CD20-positive human Burkitt's lymphoma cell line)
e SCID mice

e NKTR-255

o Daratumumab

e Rituximab

o Sterile PBS

2. Animal Model Establishment:

e Culture Daudi cells to the required number.

e On Day 0, intravenously inject 1 x 10"7 Daudi cells in sterile PBS into each SCID mouse.
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3. Treatment Administration:
e On Day 14 post-tumor inoculation, administer a single dose of daratumumab or rituximab.

o Concurrently, begin subcutaneous administration of NKTR-255 at a dose of 0.03, 0.1, or 0.3
mg/kg.

o Repeat the NKTR-255 administration on Days 21 and 28.
4. Monitoring and Endpoints:

e Monitor animal survival. Hind limb paralysis and morbidity can be used as surrogate
endpoints.

o At the end of the study or at specified time points, bone marrow can be harvested to assess
tumor cell clearance and immune cell populations (e.g., NK cells, CD8+ T cells) by flow
cytometry.

Visualizations
Signaling Pathway

NKTR-255, a polymer-conjugated form of IL-15, activates the IL-15 signaling pathway. This
pathway is crucial for the proliferation, survival, and activation of NK cells and CD8+ T cells.
Upon binding to the IL-15 receptor complex (IL-15Ra, IL-2/15R[3, and common gamma chain
ycC), a signaling cascade is initiated, primarily through the Janus kinase (JAK) and Signal
Transducer and Activator of Transcription (STAT) pathway.

Cell Membrane Cytoplasm

Binds to
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Caption: NKTR-255 signaling cascade in lymphocytes.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating NKTR-255 in
combination with CAR T-cell therapy in a murine lymphoma model.
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Caption: Workflow for NKTR-255 and CAR-T therapy in a murine model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15292781?utm_src=pdf-custom-synthesis#bc-rfq
https://ashpublications.org/blood/article/134/Supplement_1/2866/423672/Combination-of-NKTR-255-a-Polymer-Conjugated-Human
https://www.benchchem.com/product/b15292781/docs#application-notes-and-protocols-for-nktr-255-in-murine-lymphoma-models
https://www.benchchem.com/product/b15292781/docs#application-notes-and-protocols-for-nktr-255-in-murine-lymphoma-models
https://www.benchchem.com/product/b15292781/docs#application-notes-and-protocols-for-nktr-255-in-murine-lymphoma-models
https://www.benchchem.com/product/b15292781/docs#application-notes-and-protocols-for-nktr-255-in-murine-lymphoma-models
https://www.benchchem.com/product/b15292781?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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